2-(2-nonyl-1,3-dioxolan-2-yl)acetic Acid

• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 2-(2-nonyl-1,3-dioxolan-2-yl)acetic acid
• InChI: InChI=1S/C14H26O4/c1-2-3-4-5-6-7-8-9-14(12-13(15)16)17-10-11-18-14/h2-12H2,1H3,(H,15,16)
• InChI Key: LLEGWQKHZKWHGX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1(OCCO1)CC(=O)O

Description

2-(2-nonyl-1,3-dioxolan-2-yl)acetic Acid is a useful research compound. Its molecular formula is C14H26O4 and its molecular weight is 258.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 25 mL flask were added ethyl 3,3-ethylenedioxydodecanoate (1.131 g, 3.95 mmol), LiOH.H2O (840 mg, 20 mmol), THF (5 mL), and water (5 mL). The mixture was stirred at room temperature overnight. The solution was acidified by the addition of 1 M HCl (50 mL), and extracted with ethyl acetate (3×50 mL). The organic layers were combined and washed once with brine. The organic phase was dried (MgSO4) and concentrated to give 3,3-ethylenedioxydodecanoic acid (0.824 g, 3.19 mmol) in 81% yield. 1H NMR (500 MHz, CDCl3) δ 0.88 (t, J=7 Hz, 3H), 1.20-1.44 (m, 14H), 1.72-1.80 (m, 2H), 2.72 (s, 2H), 3.98-4.10 (m, 4H); 13C NMR (125 MHz, CDCl3) δ 13.9, 22.5, 23.3, 29.13, 29.35, 29.39, 29.50, 31.7, 37.5, 42.2, 64.9 (2 C), 109.2, 174.8.